Cas no 669755-34-4 (3H-1,2,4-Triazole-3-thione,4-(2-ethylphenyl)-2,4-dihydro-5-methyl-(9CI))

• Product Name: 3H-1,2,4-Triazole-3-thione,4-(2-ethylphenyl)-2,4-dihydro-5-methyl-(9CI)
• CAS No: 669755-34-4
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 965090
• PubChem ID: 17372447
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,4-(2-ethylphenyl)-2,4-dihydro-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-(2-ethylphenyl)-2,4-dihydro-5-methyl-(9CI)
• 4-(2-ethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
• 669755-34-4
• AKOS000779533
• 3H-1,2,4-TRIAZOLE-3-THIONE, 4-(2-ETHYLPHENYL)-2,4-DIHYDRO-5-METHYL-
• DB-283059
• STK444599

• Inchi： 1S/C11H13N3S/c1-3-9-6-4-5-7-10(9)14-8(2)12-13-11(14)15/h4-7H,3H2,1-2H3,(H,13,15)
• InChI Key： DBEPXHARNHULQP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 219.08301860g/mol
• Monoisotopic Mass: 219.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.7Ų